2-(2,2,2-Trifluoroethyl)benzaldehyde
Overview
Description
2-(2,2,2-Trifluoroethyl)benzaldehyde is an organic compound with the molecular formula C9H7F3O . It is a derivative of benzaldehyde, where a trifluoroethyl group is attached to the benzene ring .
Synthesis Analysis
The synthesis of 2-(2,2,2-Trifluoroethyl)benzaldehyde has been reported in several studies . One method involves the denitrogenative hydrotrifluoromethylation of benzaldehyde hydrazones . Another approach involves the reaction of o-aminophenols and 2-bromo-3,3,3-trifluoropropene in the presence of elemental sulfur under metal-free conditions .Molecular Structure Analysis
The molecular structure of 2-(2,2,2-Trifluoroethyl)benzaldehyde consists of a benzene ring attached to a trifluoroethyl group and an aldehyde group . The trifluoroethyl group is electron-withdrawing, which can influence the reactivity of the compound.Chemical Reactions Analysis
2-(2,2,2-Trifluoroethyl)benzaldehyde can participate in various chemical reactions. For example, it can be used in the synthesis of 2-(2,2,2-trifluoroethyl)-substituted benzofused heterocycles . It can also react with salicylaldehyde p-tosylhydrazones with 2-bromo-3,3,3-trifluoropropene .Physical And Chemical Properties Analysis
2-(2,2,2-Trifluoroethyl)benzaldehyde is a liquid at room temperature . It has a molecular weight of 188.15 . The compound has a density of 1.32 g/mL at 25 °C .Scientific Research Applications
Synthesis of Benzofused Heterocycles
A novel synthesis approach for the construction of 2-trifluoroethyl-substituted benzofurans has been developed under copper-catalyzed conditions . The reaction of salicylaldehyde p-tosylhydrazones with 2-bromo-3,3,3-trifluoropropene proceeded through a sequential process to afford products in moderate to excellent yields . This method is also applicable to the formation of 2-trifluoroethylated indoles .
Additive/Cathode Interactions in Lithium-Ion Batteries
In lithium-ion batteries, a case of the tris(2,2,2-trifluoroethyl)phosphite (TTFP) additive is presented where its decomposition behavior was investigated at 4.6 V vs. Li/Li+ . This research provides a methodology to comprehensively understand additive/cathode interactions .
Safety and Hazards
properties
IUPAC Name |
2-(2,2,2-trifluoroethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O/c10-9(11,12)5-7-3-1-2-4-8(7)6-13/h1-4,6H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEKKMSUOUICUDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(F)(F)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,2,2-Trifluoroethyl)benzaldehyde | |
CAS RN |
158884-42-5 |
Source
|
| Record name | 2-(2,2,2-trifluoroethyl)benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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